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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571

This technical guide provides a comprehensive overview of N-Ethylbenzylamine, a versatile
secondary amine utilized in various chemical syntheses. It is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry. This
document details the compound's alternative names and synonyms, its key physicochemical
properties, a detailed experimental protocol for its synthesis, and a visual representation of the
synthetic pathway.

Synonyms and Alternative Names

N-Ethylbenzylamine is known by a variety of names in chemical literature and commerce. A
comprehensive list of these synonyms is provided below for clear identification and to aid in
literature searches.
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Synonym Notes
N-Benzylethylamine IUPAC preferred name[1]
Ethylbenzylamine Common name[1]
Benzenemethanamine, N-ethyl- CAS index name[1]

N-Benzyl-N-ethylamine

Benzyl ethyl amine

N-(Phenylmethyl)ethanamine

Ethyl(phenylmethyl)amine
NEBA Abbreviation[2]
Etilefrine Impurity F As an impurity in a pharmaceutical[1]

Physicochemical Properties

The following table summarizes the key quantitative data for N-Ethylbenzylamine, providing a
quick reference for its physical and chemical characteristics.
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Property Value Source
Molecular Formula CoHisN PubChem[1]
Molecular Weight 135.21 g/mol PubChem[1]
CAS Number 14321-27-8 ChemicalBook][3]
Appearance Colorless to pale-yellow liquid Guidechem[4]
Boiling Point 191-194 °C ChemicalBook[3]
Density 0.909 g/mL at 25 °C ChemicalBook][3]
Refractive Index (n2°/D) 1.511 ChemicalBook][3]
Flash Point 66 °C (152 °F) Fisher Scientific

Slightly soluble in water;
Solubility soluble in ethanol, ethyl ether, Fisher Scientific

and benzene.

Experimental Protocol: Synthesis of N-
Ethylbenzylamine via Reductive Amination

This section provides a detailed methodology for the synthesis of N-Ethylbenzylamine from
benzaldehyde and ethylamine, a common and efficient laboratory procedure.[1]

Reaction Principle: The synthesis proceeds in two main stages. First, benzaldehyde reacts with
ethylamine to form an intermediate imine (N-benzylideneethylamine). Subsequently, the imine
is reduced in situ by a reducing agent, such as sodium borohydride, to yield the final product,
N-Ethylbenzylamine.

Materials and Reagents:
e Benzaldehyde
o Ethylamine

e Methanol (MeOH)
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Sodium borohydride (NaBHa4)

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate (Naz2S0a)

Dichloromethane (CH2Clz2)

Procedure:

e Imine Formation:

o In a round-bottom flask, dissolve benzaldehyde (10 mmol) in methanol (20 mL).
o To this solution, add ethylamine (10 mmaol).

o Stir the reaction mixture at room temperature for 3-4 hours to facilitate the formation of the
imine.

e Reduction:

o After the initial stirring period, carefully add sodium borohydride (5.0 mmol) to the mixture
in small portions (batches).

o Continue to stir the reaction mixture for an additional 6 hours at room temperature.
o Workup and Extraction:

o Quench the reaction by adding water (10 mL).

o

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x
20 mL).

o

Combine the organic layers and wash them with saturated aqueous NaCl (30 mL).

[¢]

Dry the combined organic phase over anhydrous NazSOa4 and then filter.
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o Purification:
o Remove the solvent from the filtrate by evaporation under reduced pressure.

o Purify the resulting residue (a light yellow oil) using silica gel column chromatography, with
a mixture of CH2Cl2/CHsOH as the eluent, to obtain pure N-Ethylbenzylamine.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-Ethylbenzylamine via
reductive amination.
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Caption: Reductive amination synthesis of N-Ethylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Ethylbenzylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194571#n-ethylbenzylamine-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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